![molecular formula C20H18O2 B1225933 6-methoxy-2-(3-phenyl-2-propenylidene)-3,4-dihydro-1(2H)-naphthalenone](/img/structure/B1225933.png)
6-methoxy-2-(3-phenyl-2-propenylidene)-3,4-dihydro-1(2H)-naphthalenone
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Overview
Description
2-cinnamylidene-6-methoxy-3,4-dihydronaphthalen-1-one is a member of tetralins.
Scientific Research Applications
Synthesis and Chemical Properties
6-Methoxy-2-(3-phenyl-2-propenylidene)-3,4-dihydro-1(2H)-naphthalenone has been a subject of study primarily in the synthesis of complex organic compounds. For instance, Nazarov et al. (1956) explored its synthesis in the context of creating steroid analogs, highlighting its potential in developing compounds structurally related to steroids (Nazarov et al., 1956). Similar studies by the same authors in 1958 and 1953 further delve into its use in steroid synthesis, emphasizing the compound's versatility in organic chemistry (Nazarov et al., 1958); (Nazarov et al., 1953).
Applications in Aromatic Compound Synthesis
The compound's role in the synthesis of aromatic sesquiterpenes has been investigated, as demonstrated by Adachi and Mori (1983). They utilized it in the Grignard reaction, leading to the creation of sesquiterpenes, indicating its potential in synthesizing complex aromatic structures (Adachi & Mori, 1983).
Reactions and Rearrangements
Research by Tanoue and Terada (1987) showcased the compound's involvement in Fries rearrangement reactions, contributing to the understanding of its behavior under specific chemical conditions (Tanoue & Terada, 1987). Additionally, Collins et al. (1994) studied its unique base-catalyzed rearrangements, further illuminating its reactivity and potential in organic synthesis (Collins, Fallon, & Skene, 1994).
Properties
Molecular Formula |
C20H18O2 |
---|---|
Molecular Weight |
290.4 g/mol |
IUPAC Name |
(2E)-6-methoxy-2-[(E)-3-phenylprop-2-enylidene]-3,4-dihydronaphthalen-1-one |
InChI |
InChI=1S/C20H18O2/c1-22-18-12-13-19-17(14-18)11-10-16(20(19)21)9-5-8-15-6-3-2-4-7-15/h2-9,12-14H,10-11H2,1H3/b8-5+,16-9+ |
InChI Key |
MLILABITTOVKMW-ZCPHBQKFSA-N |
Isomeric SMILES |
COC1=CC2=C(C=C1)C(=O)/C(=C/C=C/C3=CC=CC=C3)/CC2 |
SMILES |
COC1=CC2=C(C=C1)C(=O)C(=CC=CC3=CC=CC=C3)CC2 |
Canonical SMILES |
COC1=CC2=C(C=C1)C(=O)C(=CC=CC3=CC=CC=C3)CC2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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